Cas no 2408971-95-7 (2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide)

• Product Name: 2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide
• CAS No: 2408971-95-7
• MF: C₂₃H₂₆N₆O₂S
• MW: 450.556542873383
• CID: 6259690
• PubChem ID: 165675097
• Update Time: 2025-06-28

2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide
• 2408971-95-7
• EN300-7501737

• Inchi： 1S/C23H26N6O2S/c30-21(24-14-16-6-2-1-3-7-16)15-32-20-9-5-4-8-19(20)23(31)25-18-12-10-17(11-13-18)22-26-28-29-27-22/h4-5,8-13,16H,1-3,6-7,14-15H2,(H,24,30)(H,25,31)(H,26,27,28,29)
• InChI Key： WMUZTZQFUQYFFE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC=C1C(NC1C=CC(C2N=NNN=2)=CC=1)=O)CC(NCC1CCCCC1)=O

Computed Properties

• Exact Mass: 450.18379527g/mol
• Monoisotopic Mass: 450.18379527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 138Ų

Additional information on 2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide

Comprehensive Analysis of 2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide (CAS No. 2408971-95-7)

The compound 2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide (CAS No. 2408971-95-7) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This benzamide derivative incorporates a tetrazole moiety, which is known for its bioisosteric properties and ability to enhance drug-like characteristics. Researchers are particularly interested in its role as a small molecule inhibitor targeting specific biological pathways, making it a promising candidate for drug development.

One of the most searched questions in the context of tetrazole-containing compounds is their metabolic stability and bioavailability. The 1H-1,2,3,4-tetrazol-5-yl group in this compound is a key feature that contributes to its stability under physiological conditions. Recent studies highlight the growing demand for sulfanyl-linked benzamides in the design of novel therapeutics, especially in oncology and inflammation research. The cyclohexylmethyl substituent further enhances the lipophilicity of the molecule, which is crucial for membrane permeability and target engagement.

In the era of AI-driven drug discovery, compounds like 2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide are being explored using computational models to predict their binding affinities and off-target effects. The integration of machine learning in chemical research has accelerated the identification of such molecules for precision medicine. This aligns with the current trend of optimizing structure-activity relationships (SAR) to reduce side effects and improve efficacy.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including amide coupling and sulfanyl group introduction. The carbamoyl linkage is critical for maintaining the compound's integrity during biological assays. Researchers often search for protocols to improve the yield and purity of such complex molecules, reflecting the challenges in heterocyclic chemistry.

The potential applications of CAS No. 2408971-95-7 extend beyond pharmaceuticals. Its structural motifs are being investigated in material science for designing functional polymers and coatings. The tetrazole ring is particularly valued for its thermal stability and electronic properties, making it suitable for advanced materials. This dual utility in life sciences and industrial applications underscores the versatility of this compound.

Environmental and regulatory considerations are also pivotal in the discussion of 2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide. With increasing scrutiny on green chemistry, researchers are exploring sustainable synthetic routes to minimize waste and energy consumption. The compound's biodegradability and ecotoxicological profile are areas of active investigation, addressing the demand for environmentally friendly chemicals.

In conclusion, 2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)-N-[4-(1H-1,2,3,4-tetrazol-5-yl)phenyl]benzamide represents a fascinating intersection of chemistry, biology, and technology. Its multifunctional design and adaptability to various research domains make it a subject of enduring interest. As scientific inquiries evolve, this compound is likely to remain at the forefront of innovations in drug design and functional materials.